2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[4-(1,3-oxazol-5-yl)benzoyl]-2-propan-2-yl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C22H27N3O3/c1-16(2)25-14-22(8-7-20(25)26)9-11-24(12-10-22)21(27)18-5-3-17(4-6-18)19-13-23-15-28-19/h3-6,13,15-16H,7-12,14H2,1-2H3
• InChI Key: GSLQDZFDAVEFDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC2(CCC1=O)CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CN=CO4
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a spirocyclic lactam that has been synthesized using a variety of methods. The compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one is not fully understood. However, it is believed that the compound exerts its effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce the production of inflammatory mediators. In vivo studies have shown that the compound has analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one in lab experiments is its ability to modulate various signaling pathways in the body. This makes it a versatile tool for studying the mechanisms underlying various biological processes. However, one limitation of using this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving 2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one. One area of interest is the compound's potential use in the treatment of neurodegenerative diseases. Another area of interest is the compound's potential use as an anti-inflammatory agent in the treatment of various inflammatory disorders. Finally, further research is needed to fully understand the compound's mechanism of action and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one has been achieved using several methods. One of the most commonly used methods involves the reaction of 2,9-diazaspiro[5.5]undecan-3-one with 4-(1,3-oxazol-5-yl)benzoyl chloride in the presence of a base. The resulting compound is then treated with isopropyl bromide to yield the final product.

Scientific Research Applications

The potential applications of 2-isopropyl-9-[4-(1,3-oxazol-5-yl)benzoyl]-2,9-diazaspiro[5.5]undecan-3-one in scientific research are vast. The compound has been shown to have a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.